
In-depth Technical Guide: The Compound
C10H12BrN5O5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 8-Aza-7-bromo-7-deazaguanosine

Cat. No.: B12409290 Get Quote

Initial investigations into the molecular formula C10H12BrN5O5 have revealed that it does not

correspond to a widely recognized or publicly documented chemical compound. Extensive

searches of prominent chemical databases, including PubChem and the Chemical Abstracts

Service (CAS), did not yield a specific named entity associated with this formula. This suggests

that C10H12BrN5O5 may represent one of the following:

A novel or proprietary compound currently under investigation within a private research and

development setting.

An intermediate product in a multi-step chemical synthesis, not typically isolated or

characterized as a final product.

A compound designated by an internal code or non-standard nomenclature that is not

publicly available.

A potential typographical error in the molecular formula provided.

Without a definitive identification of the chemical structure and its corresponding established

name or registry number, a comprehensive technical guide on its applications, biological

activities, and experimental protocols cannot be compiled from the public domain.

To proceed with the creation of the requested in-depth guide, additional identifying information

is crucial. Researchers, scientists, and drug development professionals in possession of data

pertaining to this molecular formula are encouraged to provide further details, such as:
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Chemical Name(s): The systematic (IUPAC) or common name of the compound.

CAS Registry Number: The unique numerical identifier assigned by the Chemical Abstracts

Service.

Internal Compound Identifier: Any internal project or compound code used for its

identification.

Source of the Compound: Information regarding the origin of the molecule, such as a

publication, patent, or supplier.

Upon receiving specific identifiers for C10H12BrN5O5, a thorough literature and data search

can be conducted to assemble the required technical whitepaper, including quantitative data

tables, detailed experimental methodologies, and visualizations of relevant biological pathways

and workflows.

To cite this document: BenchChem. [In-depth Technical Guide: The Compound
C10H12BrN5O5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409290#molecular-formula-c10h12brn5o5-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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